Cas no 433940-02-4 (2,5-difluoro-4-formylbenzonitrile)

2,5-Difluoro-4-formylbenzonitrile is a fluorinated aromatic compound featuring both a formyl (–CHO) and a nitrile (–CN) functional group on a benzene ring substituted with two fluorine atoms. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing effects of the fluorine atoms enhance reactivity, facilitating nucleophilic substitution or cross-coupling reactions. The formyl group serves as a key site for further derivatization, while the nitrile group offers additional functionalization potential. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic applications. This compound is particularly useful in the development of bioactive molecules and advanced materials.

2,5-difluoro-4-formylbenzonitrile structure

433940-02-4 structure

Product Name:2,5-difluoro-4-formylbenzonitrile

CAS No:433940-02-4

MF:C₈H₃F₂NO

MW:167.112328767776

MDL:MFCD16876871

CID:2140074

PubChem ID:21904626

Update Time:2025-10-20

2,5-difluoro-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2,5-difluoro-4-formylbenzonitrile
- 3,4-dihydro-1H-pyrido[1,2-a]pyrazin-6(2H)-one hydrochloride
- CS-B1008
- 4-cyano-2,5-difluorobenzaldehyde
- EN300-198514
- AKOS027254539
- SDXDWNYIXPZUEN-UHFFFAOYSA-N
- CL9493
- MFCD16876871
- AS-46371
- DB-292287
- SCHEMBL364534
- 433940-02-4
- ISA94002
- MDL： MFCD16876871
- Inchi： 1S/C8H3F2NO/c9-7-2-6(4-12)8(10)1-5(7)3-11/h1-2,4H
- InChI Key： SDXDWNYIXPZUEN-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C(=CC=1C=O)F

Computed Properties

Exact Mass: 167.01827004g/mol
Monoisotopic Mass: 167.01827004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 40.9Å²

2,5-difluoro-4-formylbenzonitrile Pricemore >>

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Chemenu	CM318335-5g	2,5-Difluoro-4-formylbenzonitrile	433940-02-4	95%	5g	$566	2021-06-16
Chemenu	CM318335-5g	2,5-Difluoro-4-formylbenzonitrile	433940-02-4	95%	5g	$566	2022-06-11
abcr	AB512511-250 mg	4-Cyano-2,5-difluorobenzaldehyde, 95%; .	433940-02-4	95%	250MG	€282.90	2023-04-18
abcr	AB512511-1 g	4-Cyano-2,5-difluorobenzaldehyde, 95%; .	433940-02-4	95%	1g	€624.30	2023-04-18
Apollo Scientific	PC908037-250mg	2,5-Difluoro-4-formylbenzonitrile	433940-02-4	95%	250mg	£143.00	2025-02-22
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